2-Amino-2-(2-(trifluoromethyl)phenyl)acetic acid
Overview
Description
2-Amino-2-(2-(trifluoromethyl)phenyl)acetic acid, also known as 2-Amino-2-(2-trifluoromethylphenyl)acetic acid or 2-Amino-2-(2-TFMPAA), is an organic compound with the molecular formula C9H9F3NO2. It is a white crystalline solid that is soluble in water and other organic solvents. It is used in many different applications, including pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Electrochemical Properties
- Enhanced Pseudocapacitance Performance : A study synthesized derivatives of phenylglycine, including those related to 2-Amino-2-(2-(trifluoromethyl)phenyl)acetic acid, and found significant improvements in the electrochemical properties of poly ortho aminophenol films. These materials showed promise for supercapacitor applications due to their high specific capacitance (Kowsari et al., 2019).
Organic Synthesis
- Synthesis of Fluorinated α-Amino Ketones : The compound was used in the synthesis of α-amino ketones, demonstrating its utility in creating complex organic molecules (Kolb et al., 1986).
- Amino Acid Derivatives Synthesis : Another research focused on synthesizing amino acid derivatives using compounds structurally similar to this compound, highlighting its relevance in preparing biochemically significant compounds (Burger et al., 1992).
Medicinal Chemistry
- Synthesis of Schiff Base Ligands : Research demonstrated the use of related amino acid compounds in the synthesis of Schiff base ligands, which were then tested for antioxidant and enzyme inhibitory activities. These findings suggest potential therapeutic applications (Ikram et al., 2015).
- Antibacterial and Anticancer Activities : A study involving the synthesis of metal complexes with an amino acid structurally related to this compound showed promising antibacterial and anticancer activities, indicating potential for drug development (Shah et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
2-amino-2-[2-(trifluoromethyl)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO2/c10-9(11,12)6-4-2-1-3-5(6)7(13)8(14)15/h1-4,7H,13H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSMXFJGWNKBPHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(C(=O)O)N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00380596 |
Source
|
| Record name | Amino[2-(trifluoromethyl)phenyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00380596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
240490-00-0 |
Source
|
| Record name | Amino[2-(trifluoromethyl)phenyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00380596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(Trifluoromethyl)-DL-phenylglycine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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